methyl 5-(3-nitrophenyl)pyrazolo[1,5-a]pyrimidine-7-carboxylate

• IUPAC Name: methyl 5-(3-nitrophenyl)pyrazolo[1,5-a]pyrimidine-7-carboxylate
• InChI: InChI=1S/C14H10N4O4/c1-22-14(19)12-8-11(16-13-5-6-15-17(12)13)9-3-2-4-10(7-9)18(20)21/h2-8H,1H3
• InChI Key: RNWKWJIZGGYETE-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=NC2=CC=NN21)C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C14H10N4O4
• Molecular Weight: 298.25 g/mol

Description

Methyl 5-(3-nitrophenyl)pyrazolo[1,5-a]pyrimidine-7-carboxylate is a chemical compound that has recently gained attention in the scientific community due to its potential applications in various fields, including medicine and agriculture.

Mechanism of Action

The mechanism of action of methyl 5-(3-nitrophenyl)pyrazolo[1,5-a]pyrimidine-7-carboxylate is not fully understood. However, studies have suggested that it may work by inhibiting certain enzymes or proteins that are involved in cancer cell growth or weed growth.
Biochemical and Physiological Effects:
Studies have shown that methyl 5-(3-nitrophenyl)pyrazolo[1,5-a]pyrimidine-7-carboxylate has a low toxicity profile and does not have any significant biochemical or physiological effects on normal cells or tissues. However, further studies are needed to fully understand its potential side effects and toxicity.

Advantages and Limitations for Lab Experiments

One of the main advantages of using methyl 5-(3-nitrophenyl)pyrazolo[1,5-a]pyrimidine-7-carboxylate in lab experiments is its high potency and specificity, which allows for accurate and reliable results. However, one of the limitations is the lack of availability and high cost of the compound, which may limit its use in certain experiments.

Future Directions

There are several future directions for the research and development of methyl 5-(3-nitrophenyl)pyrazolo[1,5-a]pyrimidine-7-carboxylate. One of the main areas of focus is the development of new anti-cancer agents based on this compound, as it has shown promising results in preclinical studies. Additionally, further research is needed to fully understand its mechanism of action and potential applications in other fields, such as agriculture and neuroprotection.

Scientific Research Applications

Methyl 5-(3-nitrophenyl)pyrazolo[1,5-a]pyrimidine-7-carboxylate has been studied for its potential applications in various fields of science. In medicine, it has shown promising results as an anti-cancer agent, with studies demonstrating its ability to inhibit the growth of cancer cells in vitro. Additionally, it has been investigated for its potential use as a therapeutic agent for Alzheimer's disease, as it has been shown to have neuroprotective effects in animal models.
In agriculture, methyl 5-(3-nitrophenyl)pyrazolo[1,5-a]pyrimidine-7-carboxylate has been studied for its potential use as a herbicide. It has been shown to inhibit the growth of various weed species, making it a promising candidate for the development of new herbicides.